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Compound of Interest

Compound Name: Reactive Black 1

Cat. No.: B1172099 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of Reactive Black 1, a dye primarily

utilized in the textile industry. While direct, documented applications in biological staining are

not prevalent in scientific literature, this application note explores its potential use based on the

general principles of reactive dye chemistry. The information presented aims to guide

researchers who may be interested in investigating the utility of Reactive Black 1 for biological

applications.

Introduction to Reactive Black 1
Reactive Black 1 is a monoazo dye containing a metal complex, predominantly used for

dyeing cellulosic fibers such as cotton, hemp, and viscose, as well as polyamide fibers.[1] Its

defining characteristic is the presence of a reactive group, in this case, a monochlorotriazine

group.[2] This group enables the dye to form strong, covalent bonds with hydroxyl or amino

groups present in the substrate, resulting in high wash fastness in its textile applications.[1]

While its use as a biological stain is not established, the fundamental chemistry of reactive

dyes suggests a potential for covalently labeling biological macromolecules rich in reactive

functional groups, such as proteins and carbohydrates. A related dye, C.I. Reactive Black 13,

has been noted for its use as a fluorescent probe in biological tissue staining, indicating that

dyes of this class can be adapted for biological imaging.[3]
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Chemical and Physical Properties of Reactive Black
1
A summary of the key properties of Reactive Black 1 is provided in the table below.

Understanding these properties is crucial for designing potential staining protocols.

Property Value Reference

C.I. Name Reactive Black 1

CAS Number 12236-77-0

Molecular Formula
C₂₃H₁₃ClN₈Na₂O₁₀S₂

(excluding metal complex)
[2]

Molecular Weight 706.96 g/mol

Appearance Dark brown to black powder [1]

Solubility in Water 70 g/L at 50°C [1]

Molecular Structure
Single azo group with

chromium-cobalt complex
[2]

Reactive Group Monochlorotriazine [2]

Theoretical Mechanism of Action in Biological
Staining
The potential of Reactive Black 1 as a biological stain lies in the reactivity of its

monochlorotriazine group. In an alkaline environment, this group can undergo nucleophilic

substitution with nucleophiles commonly found in biological tissues. The primary targets would

be the amine groups of amino acid residues (e.g., lysine) in proteins and the hydroxyl groups of

carbohydrates.

This reaction would result in the formation of a stable, covalent bond between the dye and the

biological macromolecule. This is in contrast to many common histological stains that rely on

weaker, non-covalent interactions like electrostatic forces or van der Waals forces. The

covalent nature of the bond would likely result in a highly stable and permanent stain.
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Below is a diagram illustrating the theoretical workflow for investigating Reactive Black 1 as a

biological stain.

Caption: Theoretical workflow for biological tissue staining with Reactive Black 1.

The following diagram illustrates the proposed chemical reaction between Reactive Black 1
and a biological substrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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